1-(2,4-Difluorophenyl)-2-(methylsulfanyl)ethan-1-one

• Molecular Formula: C9H8F2OS
• Molecular Weight: 202.22 g/mol
• IUPAC Name: 1-(2,4-difluorophenyl)-2-methylsulfanylethanone
• InChI: InChI=1S/C9H8F2OS/c1-13-5-9(12)7-3-2-6(10)4-8(7)11/h2-4H,5H2,1H3
• InChI Key: BNIWUBRPXPZHFK-UHFFFAOYSA-N
• Canonical SMILES: CSCC(=O)C1=C(C=C(C=C1)F)F

Description

1-(2,4-Difluorophenyl)-2-(methylsulfanyl)ethan-1-one is a useful research compound. Its molecular formula is C9H8F2OS and its molecular weight is 202.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 500 ml solution of 50 g (0.262 mol) of 2-chloro-2',4'-difluoroacetophenone [Compound (4)-1] in methanol, 147 g (0.314 mol) of a 15% aqueous solution of sodium methylmercaptan were added dropwise under ice cooling, followed by stirring at room temperature for 2 hours. The solvent was distilled off under reduced pressure. Water was then added to the reaction mixture and they were mixed. The resulting mixture was extracted with chloroform. The extract was washed successively with water and saturated saline and then, dried over anhydrous magnesium sulfate. The solvent was thereafter distilled off under reduced pressure. The oil so obtained was distilled under reduced pressure (93-95° C., 3 mmHg), whereby 47.3 g of the title Compound (2a-1) were obtained as a colorless oil (yield: 89.2%).